Cas no 1804675-92-0 (4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804675-92-0
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4843595
• Update Time: 2025-10-30

4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-5(2-15)6(17-9(12,13)14)3-16-7(4)8(10)11/h3,8H,2,15H2,1H3
• InChI Key： ZTAAPQMFPSIVPD-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CN)C(=CN=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine

Professional Introduction to Compound with CAS No. 1804675-92-0 and Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine

The compound identified by the CAS number 1804675-92-0 and the product name 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorinated substituents and a primary amine group makes this compound a promising candidate for further exploration in synthetic chemistry and biological activity studies.

One of the most striking features of this compound is its molecular architecture, which includes a 4-(aminomethyl) substituent, a 2-(difluoromethyl) group, a 3-methyl moiety, and a 5-(trifluoromethoxy) group. These structural elements contribute to the compound's reactivity and functionality, making it an attractive scaffold for designing novel bioactive molecules. The fluorine atoms, in particular, play a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to biological targets.

Recent research in the field of fluorinated heterocycles has highlighted the importance of these compounds in drug discovery. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and increase bioavailability, making them invaluable in medicinal chemistry. The compound in question exemplifies these advantages, as its fluorinated substituents are strategically positioned to interact with biological targets in a favorable manner. This has led to increased interest in developing methodologies for synthesizing complex fluorinated pyridines, which could potentially lead to the discovery of new therapeutic agents.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine presents unique challenges due to the presence of multiple functional groups that require precise control during the reaction process. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only improve yield but also allow for greater selectivity, reducing unwanted byproducts that could complicate downstream processing.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an intermediate in the synthesis of pharmacologically active molecules. The primary amine group provides a site for further derivatization, enabling chemists to explore various modifications that could enhance specific biological responses. Additionally, the presence of difluoromethyl and trifluoromethoxy groups suggests potential interactions with enzymes and receptors involved in disease pathways.

The pharmaceutical industry has shown significant interest in developing small molecule inhibitors targeting specific disease-related pathways. The structural features of 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine make it a valuable building block for such inhibitors. For instance, its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions could be exploited to develop drugs with high specificity and efficacy. Furthermore, the compound's fluorinated nature may contribute to its stability under physiological conditions, which is crucial for drug candidates intended for clinical use.

Another area of interest is the potential application of this compound in agrochemicals. Fluorinated pyridines have been widely used in crop protection chemicals due to their ability to enhance pest resistance and improve crop yield. The unique combination of functional groups in 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine could make it a versatile intermediate for synthesizing novel agrochemicals with improved environmental profiles.

As research continues to uncover new applications for fluorinated heterocycles, compounds like 4-(Aminomethyl)-2-(difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine are likely to play an increasingly important role in both pharmaceutical and agrochemical development. The ability to fine-tune molecular properties through strategic functionalization offers exciting opportunities for innovation across multiple industries.